Cas no 1171334-07-8 (5,6,7,8-Tetrahydropyrido3,4-dpyrimidin-4(3H)-one Hydrochloride)
5,6,7,8-Tetrahydropyrido3,4-dpyrimidin-4(3H)-one Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one hydrochloride
- 5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one,hydrochloride
- IOZSZWUATWVTNN-UHFFFAOYSA-N
- EN300-174628
- 5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyrimidin-4-one;hydrochloride
- 3H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one hydrochloride
- SY101681
- W-204921
- 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-onehydrochloride
- 3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one hydrochloride
- SCHEMBL18010982
- DTXSID00656809
- CS-0066143
- A803717
- Pyrido[3,4-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-, hydrochloride (1:1)
- J-516501
- J-516499
- MFCD09264090
- 1171334-07-8
- 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one HCl
- SC3281
- AKOS015849408
- 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(1H)-one--hydrogen chloride (1/1)
- 5,6,7,8-Tetrahydropyrido3,4-dpyrimidin-4(3H)-one Hydrochloride
-
- MDL: MFCD09264090
- Inchi: 1S/C7H9N3O.ClH/c11-7-5-1-2-8-3-6(5)9-4-10-7;/h4,8H,1-3H2,(H,9,10,11);1H
- InChI Key: IOZSZWUATWVTNN-UHFFFAOYSA-N
- SMILES: Cl.O=C1C2=C(CNCC2)N=CN1
Computed Properties
- Exact Mass: 187.05100
- Monoisotopic Mass: 187.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- PSA: 57.78000
- LogP: 0.54640
5,6,7,8-Tetrahydropyrido3,4-dpyrimidin-4(3H)-one Hydrochloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,6,7,8-Tetrahydropyrido3,4-dpyrimidin-4(3H)-one Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T98990-25mg |
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one hydrochloride |
1171334-07-8 | - | 25mg |
¥330.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T98990-100mg |
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one hydrochloride |
1171334-07-8 | - | 100mg |
¥780.0 | 2023-09-06 | |
| Matrix Scientific | 069944-1g |
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-onehydrochloride, >95% |
1171334-07-8 | >95% | 1g |
$908.00 | 2023-09-08 | |
| Matrix Scientific | 069944-5g |
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-onehydrochloride, >95% |
1171334-07-8 | >95% | 5g |
$3249.00 | 2023-09-08 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-0583-5g |
5,6,7,8-TETRAHYDROPYRIDO[3,4-D]PYRIMIDIN-4(4AH)-ONE HCL |
1171334-07-8 | 95% | 5g |
$950 | 2023-09-07 | |
| abcr | AB308640- |
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one hydrochloride, 95%; . |
1171334-07-8 | 95% | €225.40 | 2023-04-01 | ||
| abcr | AB308640-250 mg |
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one hydrochloride, 95%; . |
1171334-07-8 | 95% | 250mg |
€225.40 | 2023-04-26 | |
| Chemenu | CM128649-1g |
5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one hydrochloride |
1171334-07-8 | 97% | 1g |
$*** | 2023-04-03 | |
| TRC | T795783-10mg |
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one Hydrochloride |
1171334-07-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T795783-50mg |
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one Hydrochloride |
1171334-07-8 | 50mg |
$ 135.00 | 2022-06-02 |
5,6,7,8-Tetrahydropyrido3,4-dpyrimidin-4(3H)-one Hydrochloride Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5,6,7,8-Tetrahydropyrido3,4-dpyrimidin-4(3H)-one Hydrochloride
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1171334-07-8, known as 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrimidines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The long-tail keyword for this compound can be described as "tetrahydropyridopyrimidine derivative", highlighting its structural uniqueness and potential for further exploration.
Recent studies have focused on the synthesis and characterization of this compound, particularly its hydrochloride salt form. Researchers have employed advanced synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize its production. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for downstream applications in drug development.
The structural integrity of 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one Hydrochloride is characterized by its fused pyridine and pyrimidine rings. This unique arrangement confers the molecule with remarkable stability and bioavailability. Recent findings suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.
In terms of pharmacokinetics, studies have demonstrated that this compound has an excellent absorption profile when administered orally. Its ability to penetrate the blood-brain barrier has been a focal point of recent research, with findings indicating potential therapeutic applications in central nervous system disorders. The long-tail keyword here is "blood-brain barrier penetration", which underscores the molecule's potential in neurotherapeutic interventions.
Moreover, computational modeling techniques such as molecular docking and quantum mechanics have been employed to study the interactions of this compound with various biological targets. These studies have revealed that 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one Hydrochloride has a high affinity for key enzymes involved in inflammatory pathways. This makes it a strong candidate for developing novel anti-inflammatory agents with reduced side effects compared to conventional treatments.
The environmental impact of this compound has also been a subject of recent research. Studies indicate that it has a low toxicity profile towards aquatic organisms, suggesting its eco-friendly nature when used in pharmaceutical formulations. This aligns with the growing demand for sustainable drug development practices in the modern era.
In conclusion, 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one Hydrochloride (CAS No. 1171334-07-8) represents a significant advancement in heterocyclic chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in drug discovery and development efforts.
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